Cas no 3602-55-9 (2-tert-Butyl-1,4-benzoquinone)

• Product name: 2-tert-Butyl-1,4-benzoquinone
• CAS No: 3602-55-9
• MF: C₁₀H₁₂O₂
• MW: 164.20108
• MDL: MFCD00666928
• CID: 44307
• PubChem ID: 87564865

2-tert-Butyl-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl-1,4-benzoquinone
• Butylbenzoquinone
• 2-tert-butylcyclohexa-2,5-diene-1,4-dione
• BUTYL-p-QUINONE, 2-TERT-(AS)
• p-Benzoquinone,2-tert-butyl- (8CI)
• p-Benzoquinone, tert-butyl- (7CI)
• 2-tert-Butyl-p-benzoquinone
• NSC 124503
• tert-Butyl-1,4-benzoquinone
• tert-Butyl-p-benzoquinone
• tert-Butylbenzoquinone
• tert-Butylquinone
• 2-(1,1-Dimethylethyl)-2,5-cyclohexadiene-1,4-dione
• 2,5-Cyclohexadien-1,4-dione, 2-(1,1-dimethylethyl)-
• PD195618
• 2-tert-Butyl-p-quinone
• 2-(1,1-Dimethylethyl)-2,5-cyclohexadien-1,4-dione
• FT-0634926
• D70553
• MFCD00666928
• AKOS015837829
• 2,5-Cyclohexadiene-1,4-dione, 2-(1,1-dimethylethyl)-
• 2-tert-Butyl quinone
• B1984
• BDBM50523231
• SY052740
• NSC124503
• UNII-F18QT8490S
• 3602-55-9
• Q27277500
• 2-tert-Butyl-[1,4]benzoquinone
• CHEMBL2252966
• BRN 1860944
• W-106644
• 2-tert-Butyl-1,4-benzoquinone, 98%
• AS-59793
• tertiary butylhydro-quinone
• CS-W017903
• tert-Butyl-p-quinone
• HY-W017187
• F18QT8490S
• EN300-6504866
• p-Benzoquinone, tert-butyl-
• A823099
• InChI=1/C10H12O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6H,1-3H3
• p-BENZOQUINONE, 2-tert-BUTYL-
• NCCTVAJNFXYWTM-UHFFFAOYSA-
• t-butylbenzoquinone
• t-Butylquinone
• SCHEMBL49453
• CCRIS 1263
• EINECS 222-757-8
• 2,4-dione, 2-(1,1-dimethylethyl)-
• NS00022098
• 2-tert-Butyl-4-quinone
• tertbutyl-p-benzoquinone
• 2-tert-Butylbenzo-1,4-quinone #
• DTXSID70189593
• NSC-124503
• DB-048908
• 2-(1,1-Dimethylethyl)-2,5-cyclohexadiene-1,4-dione; 2-t-Butyl-1,4-benzoquinone; tert-Butylbenzoquinone

• MDL： MFCD00666928
• Inchi： 1S/C10H12O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6H,1-3H3
• InChI Key： NCCTVAJNFXYWTM-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=O)C=CC1=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 34.1Ų
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 56.0 to 60.0 deg-C
• PSA: 34.14000
• LogP: 1.66690
• Solubility: Uncertain

2-tert-Butyl-1,4-benzoquinone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DK3790000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

2-tert-Butyl-1,4-benzoquinone Customs Data

• HS CODE：2914690090
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-tert-Butyl-1,4-benzoquinone

2-Tert-butyl-1,4-benzoquinone: A Comprehensive Overview

2-Tert-butyl-1,4-benzoquinone, also known by its CAS number CAS No. 3602-55-9, is a versatile compound with significant applications in various fields. This compound belongs to the class of quinones, which are well-known for their unique chemical properties and biological activities. The structure of 2-tert-butyl-1,4-benzoquinone consists of a benzene ring substituted with two quinoid groups at positions 1 and 4, along with a tert-butyl group at position 2. This substitution pattern imparts the molecule with distinct electronic and steric properties, making it highly valuable in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-tert-butyl-1,4-benzoquinone in the field of materials science. Researchers have explored its use as a precursor for the synthesis of advanced materials such as conductive polymers and metal-free catalysts. For instance, a study published in Nature Communications demonstrated that this compound can serve as an efficient building block for constructing covalent organic frameworks (COFs), which exhibit exceptional stability and catalytic activity in various reactions. The tert-butyl group in the molecule plays a crucial role in modulating the electronic properties of the resulting materials, making them suitable for applications in energy storage and conversion.

In addition to its role in materials science, 2-tert-butyl-1,4-benzoquinone has also gained attention in the pharmaceutical industry. Several studies have investigated its potential as an antioxidant and anti-inflammatory agent. A research team from the University of California reported that this compound exhibits potent radical-scavenging activity, which could be harnessed for developing novel therapeutic agents against oxidative stress-related diseases such as Alzheimer's and Parkinson's. Furthermore, preliminary experiments suggest that it may possess anti-cancer properties by inducing apoptosis in cancer cells while sparing normal cells.

The synthesis of 2-tert-butyl-1,4-benzoquinone has been optimized through various methods to enhance yield and purity. Traditional approaches involve oxidation reactions using strong oxidizing agents such as potassium permanganate or chromium-based reagents. However, recent advancements have focused on developing environmentally friendly synthesis routes. For example, researchers at Tokyo Institute of Technology developed a green chemistry approach utilizing microwave-assisted oxidation with hydrogen peroxide as the oxidizing agent. This method not only reduces the environmental footprint but also significantly improves reaction efficiency.

The versatility of CAS No. 3602-55-9 extends to its applications in environmental chemistry as well. Studies have shown that this compound can act as a stabilizer for certain types of polymers exposed to UV radiation. In a recent publication in Environmental Science & Technology, scientists demonstrated that incorporating 2-tert-butyl-1,4-benzoquinone into polymer matrices enhances their resistance to photo-degradation, making them suitable for outdoor applications such as solar panels and automotive coatings.

In conclusion, 2-tert-butyl-1,4-benzoquinone, identified by its CAS number CAS No. 3602-55-9, is a multifaceted compound with promising potential across diverse disciplines. From materials science to pharmaceuticals and environmental chemistry, this compound continues to be a focal point for researchers seeking innovative solutions to modern challenges. As ongoing studies uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in both academic research and industrial innovation.